5-bromo-N,4-dimethyl-2-nitroaniline
Description
Molecular Structure Analysis
The molecular structure of BDNA consists of a benzene ring substituted with a bromine atom, two methyl groups, and a nitro group . The average mass of BDNA is 245.073 Da and its monoisotopic mass is 243.984726 Da .Physical And Chemical Properties Analysis
BDNA is a solid compound with a melting point of 102-105 °C and a boiling point of 386.8 °C. It has a molecular weight of 250.072 g/mol.Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-N,4-dimethyl-2-nitroaniline involves the bromination of N,4-dimethyl-2-nitroaniline using bromine in acetic acid.", "Starting Materials": [ "N,4-dimethyl-2-nitroaniline", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of N,4-dimethyl-2-nitroaniline in acetic acid, add bromine dropwise with stirring.", "Maintain the reaction mixture at room temperature for several hours.", "Filter the resulting precipitate and wash with water.", "Recrystallize the product from a suitable solvent to obtain 5-bromo-N,4-dimethyl-2-nitroaniline." ] } | |
| 1805113-10-3 | |
Molecular Formula |
C8H9BrN2O2 |
Molecular Weight |
245.1 |
Purity |
95 |
Origin of Product |
United States |
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